Cas no 1897489-44-9 (2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol)

• Product Name: 2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• CAS No: 1897489-44-9
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• CID: 5824932
• PubChem ID: 117384641
• Update Time: 2025-06-22

2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• 2-[2-chloro-6-(trifluoromethyl)phenyl]-2-methylpropan-1-ol
• EN300-1961459
• 1897489-44-9

• Inchi： 1S/C11H12ClF3O/c1-10(2,6-16)9-7(11(13,14)15)4-3-5-8(9)12/h3-5,16H,6H2,1-2H3
• InChI Key： LNVSXZLWEBYBMR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C(C)(C)CO

Computed Properties

• Exact Mass: 252.0528772g/mol
• Monoisotopic Mass: 252.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol

Introduction to 2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS No. 1897489-44-9)

2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1897489-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with chloro and trifluoromethyl groups, combined with an aliphatic side chain containing a hydroxyl group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the synthesis of novel bioactive agents.

The presence of both chloro and trifluoromethyl substituents on the phenyl ring is strategically significant, as these groups are known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds. The chloro group can participate in various chemical reactions, including nucleophilic substitution, which is crucial for the synthesis of more complex molecular architectures. Meanwhile, the trifluoromethyl group is renowned for its ability to improve binding affinity to biological targets, a property that is highly valued in medicinal chemistry for designing more potent and selective drugs.

The aliphatic side chain in 2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol terminates with a hydroxyl group, which introduces polarity and potential hydrogen bonding capabilities into the molecule. This feature can be exploited to enhance solubility in both aqueous and organic solvents, facilitating its use in a wide range of chemical and biological assays. The overall molecular structure suggests that this compound may exhibit interesting pharmacological properties, making it an attractive scaffold for further investigation.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties. The trifluoromethyl group, in particular, has been extensively studied for its role in enhancing drug efficacy and duration of action. For instance, it has been shown to increase metabolic stability by resisting oxidation and degradation processes. Additionally, the electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of adjacent functional groups, potentially altering reactivity and binding interactions.

The chloro substituent on the phenyl ring also contributes to the compound's versatility. Chloro groups are commonly found in active pharmaceutical ingredients (APIs) due to their ease of functionalization through various synthetic pathways. They can be readily converted into other functional groups such as amines or thiols through nucleophilic aromatic substitution reactions. This reactivity makes 2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol a valuable intermediate in multi-step synthetic routes aimed at creating more complex molecules with tailored biological activities.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where computational methods are used to predict how molecular structures will interact with biological targets. The unique combination of substituents in 2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol makes it an ideal candidate for such studies. High-throughput virtual screening (HTVS) and molecular docking simulations have been employed to identify potential binding pockets on target proteins or enzymes. These computational approaches can provide insights into how modifications to the molecule might improve its binding affinity or selectivity.

One notable area of research involves the exploration of this compound as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these pathological pathways effectively. The structural features of 2-2-chloro-6-(trifluoromethyl)phenyl-2-methylpropan-1-ol, particularly the presence of both halogenated aromatic rings and an aliphatic side chain with a hydroxyl group, suggest that it may serve as a versatile scaffold for developing kinase inhibitors.

Another promising application lies in its potential use as an intermediate for synthesizing antiviral agents. Viruses often rely on host cellular machinery for replication, making them susceptible to therapeutic interventions targeting specific viral enzymes or proteins. The ability of chloro and trifluoromethyl groups to modulate electronic properties and metabolic stability makes this compound a candidate for designing molecules that disrupt viral replication cycles without harming host cells.

The hydroxyl group at the end of the aliphatic side chain also opens up possibilities for further derivatization through etherification or esterification reactions. These modifications can introduce additional functionality into the molecule, allowing researchers to fine-tune its properties for specific applications. For example, esters are commonly used in drug formulations due to their improved solubility and stability compared to free hydroxyl compounds.

In conclusion, 2-chloro 6 trifluoromethylaniline CAS 1897489 44 9 represents a structurally interesting compound with significant potential in pharmaceutical research. Its combination of halogenated aromatic rings and functionalized aliphatic side chains makes it a versatile building block for synthesizing novel bioactive agents targeting various diseases. As computational methods continue to advance, so too will our ability to predict and optimize the pharmacological properties of such compounds.